Cas no 5152-91-0 (3-(3-methylphenyl)-1,3-thiazolidine-2,4-dione)
5152-91-0 structure
Product Name:3-(3-methylphenyl)-1,3-thiazolidine-2,4-dione
CAS No:5152-91-0
MF:C10H9NO2S
MW:207.248961210251
CID:1571786
PubChem ID:1244299
Update Time:2025-04-21
3-(3-methylphenyl)-1,3-thiazolidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-methylphenyl)-1,3-thiazolidine-2,4-dione
- 2,4-thiazolidinedione, 3-(3-methylphenyl)-
- 3-m-Tolyl-thiazolidine-2,4-dione
- SR-01000410248-1
- AKOS000633430
- SMSF0003878
- DTXSID90361339
- 5152-91-0
- CBMicro_011517
- CB14660
- BIM-0011362.P001
- SR-01000410248
- STK701246
- 3-(3-methylphenyl)-1,3-thiazolane-2,4-dione
-
- Inchi: 1S/C10H9NO2S/c1-7-3-2-4-8(5-7)11-9(12)6-14-10(11)13/h2-5H,6H2,1H3
- InChI Key: NXSOMENTOSLKFO-UHFFFAOYSA-N
- SMILES: S1C(N(C(C1)=O)C1C=CC=C(C)C=1)=O
Computed Properties
- Exact Mass: 207.03547
- Monoisotopic Mass: 207.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 62.7Ų
Experimental Properties
- Density: 1.357g/cm3
- Boiling Point: 348.4ºC at 760 mmHg
- Flash Point: 164.5ºC
- Refractive Index: 1.641
- PSA: 37.38
- LogP: 2.25980
3-(3-methylphenyl)-1,3-thiazolidine-2,4-dione Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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